2,4-dichloro-N-[4-(phenyldiazenyl)phenyl]benzamide

• IUPAC Name: 2,4-dichloro-N-(4-phenyldiazenylphenyl)benzamide
• InChI: InChI=1S/C19H13Cl2N3O/c20-13-6-11-17(18(21)12-13)19(25)22-14-7-9-16(10-8-14)24-23-15-4-2-1-3-5-15/h1-12H,(H,22,25)
• InChI Key: WAYKDEAVPKRMPW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N=NC2=CC=C(C=C2)NC(=O)C3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C19H13Cl2N3O
• DSSTOX Substance ID: DTXSID60278081, DTXSID601043722
• Molecular Weight: 370.2 g/mol
• CAS RN: 6280-58-6, 1164469-38-8

Description

2,4-dichloro-N-[4-(phenyldiazenyl)phenyl]benzamide, also known as DCFH-DA, is a chemical compound that has been widely used in scientific research. This compound is a non-fluorescent dye that is converted into a highly fluorescent compound in the presence of reactive oxygen species (ROS) and other oxidants. Due to its unique characteristics, DCFH-DA has been used in a variety of applications, including the study of oxidative stress, cell viability, and apoptosis.

Mechanism of Action

2,4-dichloro-N-[4-(phenyldiazenyl)phenyl]benzamide is a non-fluorescent dye that is converted into a highly fluorescent compound in the presence of ROS and other oxidants. This conversion occurs through the oxidation of this compound to 2',7'-dichlorofluorescein (DCF), which is highly fluorescent. The fluorescence of DCF is proportional to the amount of ROS and other oxidants present in the system, making it a useful tool for measuring oxidative stress.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that this compound can induce apoptosis in cancer cells and can inhibit cell proliferation. Additionally, this compound has been shown to have anti-inflammatory effects and can protect against oxidative damage in a variety of systems.

Advantages and Limitations for Lab Experiments

2,4-dichloro-N-[4-(phenyldiazenyl)phenyl]benzamide has several advantages for use in laboratory experiments. It is a highly sensitive and specific tool for measuring oxidative stress, and it can be used in a variety of systems, including cells, tissues, and whole organisms. Additionally, this compound is relatively inexpensive and easy to use, making it accessible to researchers with limited resources.
However, there are also some limitations to the use of this compound in laboratory experiments. The conversion of this compound to DCF is irreversible, which means that the fluorescence signal cannot be turned off once it has been activated. Additionally, this compound can be affected by a variety of factors, including pH, temperature, and the presence of other compounds, which can affect the accuracy of the results.

Future Directions

There are several future directions for research involving 2,4-dichloro-N-[4-(phenyldiazenyl)phenyl]benzamide. One area of interest is the development of new methods for measuring oxidative stress, including the use of other fluorescent dyes and the development of new imaging techniques. Additionally, researchers are interested in exploring the potential therapeutic applications of this compound and other compounds that can modulate oxidative stress. Finally, there is a need for further research to better understand the mechanisms underlying the effects of this compound and other compounds on oxidative stress and related processes.

Scientific Research Applications

2,4-dichloro-N-[4-(phenyldiazenyl)phenyl]benzamide has been widely used in scientific research due to its ability to detect ROS and other oxidants. Researchers have used this compound to study oxidative stress in a variety of systems, including cells, tissues, and whole organisms. This compound has also been used to study the effects of antioxidants and other compounds on oxidative stress and to evaluate the efficacy of potential therapeutic agents.